Cas no 1270301-83-1 ((4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 1270301-83-1
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4585196
• PubChem ID: 75356580
• Update Time: 2025-06-26

(4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol
• 2H-1-Benzopyran-4-ol, 7-fluoro-3,4-dihydro-, (4S)-

• Inchi： 1S/C9H9FO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,11H,3-4H2/t8-/m0/s1
• InChI Key： IQEYDZJEDYEEBL-QMMMGPOBSA-N
• SMILES： C1OC2=CC(F)=CC=C2[C@@H](O)C1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol

Comprehensive Overview of (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1270301-83-1)

(4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1270301-83-1) is a chiral fluorinated benzopyran derivative with significant potential in pharmaceutical and chemical research. This compound belongs to the class of benzopyranols, which are known for their diverse biological activities. The 4S stereochemistry and the presence of a fluoro substituent at the 7-position make this molecule particularly interesting for drug discovery and development. Researchers are increasingly focusing on such fluorinated chiral building blocks due to their ability to enhance metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and material science. The (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol structure is a prime example of how subtle modifications, such as the introduction of a fluorine atom, can dramatically alter a compound's properties. Fluorination is a key strategy in modern drug design, as it can improve binding affinity, reduce off-target effects, and increase lipophilicity. This compound's chiral center also opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

The synthesis of (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol typically involves multi-step organic reactions, including stereoselective reduction and fluorination. Advanced techniques like HPLC chiral separation or enzymatic resolution may be employed to ensure high enantiomeric purity. Given the growing interest in sustainable chemistry, researchers are also exploring eco-friendly routes for its production, such as biocatalysis or flow chemistry. These methods align with the global push toward green synthesis and reduced environmental impact.

From a pharmacological perspective, benzopyran derivatives like (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol have shown promise in targeting G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in treating conditions such as cardiovascular diseases, neurological disorders, and inflammatory responses. The compound's fluorine moiety may enhance its interaction with biological membranes, a feature highly sought after in CNS drug development. Additionally, its potential as a precursor for radiopharmaceuticals is being investigated, given the importance of fluorine-18 in PET imaging.

In the context of drug discovery trends, (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol exemplifies the shift toward fragment-based drug design and scaffold hopping. Its rigid benzopyran core serves as a versatile template for generating novel bioactive molecules. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, accelerating the hit-to-lead optimization process. This aligns with the industry's focus on AI-driven drug discovery, where such compounds are screened virtually before lab synthesis.

For researchers and manufacturers, the availability of (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1270301-83-1) is crucial for advancing projects in custom synthesis and contract research. Its applications extend beyond pharmaceuticals to agrochemicals and functional materials, where fluorinated compounds are valued for their stability and performance. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a valuable tool for understanding how stereochemistry and fluorine effects influence molecular behavior.

In summary, (4S)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol represents a compelling case study in modern chemical innovation. Its unique attributes—chirality, fluorination, and benzopyran scaffold—make it a versatile candidate for multiple industries. With ongoing advancements in synthetic methodology and computational chemistry, this compound is poised to play a pivotal role in the next generation of therapeutic agents and high-performance materials.